![molecular formula C9H14O2 B6221553 (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde CAS No. 2757961-36-5](/img/no-structure.png)
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde
Overview
Description
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde (OCA) is a bicyclic aldehyde that is widely used in the synthesis of various compounds, including pharmaceuticals and other biologically active molecules. OCA is a versatile molecule with a wide range of applications in scientific research, including its use as a catalyst, a building block for synthesis, and a model compound for biochemistry and physiology studies.
Scientific Research Applications
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde is widely used in scientific research due to its versatile properties. It is commonly used as a catalyst in organic synthesis and as a building block for the synthesis of various compounds, including pharmaceuticals and other biologically active molecules. (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde is also used as a model compound in biochemistry and physiology studies, as it can be used to study the structure-activity relationships of various compounds. Additionally, (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde can be used to study the metabolism of drugs and other compounds, as well as their pharmacokinetics and pharmacodynamics.
Mechanism of Action
The mechanism of action of (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde is not fully understood. However, it is believed to act as a proton donor in the presence of certain enzymes, such as cytochrome P450 enzymes. This proton donation allows (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde to interact with various molecules, such as drugs and other biologically active molecules, and can lead to the formation of reactive metabolites. Additionally, (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde can react with various substrates, such as proteins, to form reactive intermediates, which can lead to the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde are not fully understood. However, it is believed that (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde can act as a proton donor in the presence of certain enzymes, such as cytochrome P450 enzymes. This proton donation can lead to the formation of reactive metabolites and other compounds, which can have various biochemical and physiological effects. Additionally, (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde can interact with various substrates, such as proteins, to form reactive intermediates, which can lead to the formation of new compounds with various biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde has several advantages for use in laboratory experiments. It is a versatile molecule with a wide range of applications in scientific research, including its use as a catalyst, a building block for synthesis, and a model compound for biochemistry and physiology studies. Additionally, (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde has a low toxicity and is relatively inexpensive to produce. However, (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde also has some limitations for use in laboratory experiments, such as its low solubility in water and its tendency to form polymers.
Future Directions
There are a number of potential future directions for the use of (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde in scientific research. (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde could be used to study the metabolism of drugs and other compounds, as well as their pharmacokinetics and pharmacodynamics. Additionally, (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde could be used to study the structure-activity relationships of various compounds, as well as to study the biochemical and physiological effects of various compounds. Additionally, (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde could be used to study the interactions between various molecules, such as drugs and other biologically active molecules, and to study the formation of reactive intermediates and new compounds. Finally, (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde could be used in the synthesis of various compounds, including pharmaceuticals and other biologically active molecules.
Synthesis Methods
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde can be synthesized by a variety of methods, including the aldol condensation of 1,5-diacetoxy-3-oxabicyclo[3.3.1]nonane (DAB) with ethyl acetoacetate in the presence of sodium hydroxide. This reaction produces the desired (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde product in good yields. Other methods for synthesizing (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde include the reaction of 1,5-diacetoxy-3-oxabicyclo[3.3.1]nonane (DAB) with ethyl acetoacetate in the presence of sodium hydroxide, the reaction of acetaldehyde with ethyl acetoacetate in the presence of potassium carbonate, and the reaction of 1,5-dihydroxy-3-oxabicyclo[3.3.1]nonane (DHB) with ethyl acetoacetate in the presence of sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexene", "Methanol", "Sodium borohydride", "Acetic acid", "Chromium trioxide", "Sodium bisulfite", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Sodium carbonate", "Sodium bicarbonate", "Sodium borate", "Formaldehyde", "Hydrochloric acid", "Sodium cyanoborohydride", "Sodium borohydride", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Sodium carbonate", "Sodium bicarbonate", "Sodium borate" ], "Reaction": [ "Cyclohexene is reacted with methanol and sodium borohydride to form 1-methoxycyclohexene.", "1-methoxycyclohexene is oxidized with chromium trioxide and acetic acid to form 1-methoxy-1,2-cyclohexanediol.", "1-methoxy-1,2-cyclohexanediol is reacted with sodium bisulfite to form 1-methoxy-1,2-cyclohexanediol bisulfite adduct.", "1-methoxy-1,2-cyclohexanediol bisulfite adduct is reacted with sodium hydroxide to form 1-methoxy-1,2-cyclohexanediol.", "1-methoxy-1,2-cyclohexanediol is reacted with formaldehyde and hydrochloric acid to form (1R,5S)-3-oxabicyclo[3.3.1]nonane-5-carbaldehyde.", "(1R,5S)-3-oxabicyclo[3.3.1]nonane-5-carbaldehyde is reduced with sodium cyanoborohydride and sodium borohydride to form (1R,5S)-3-oxabicyclo[3.3.1]nonane-5-carbinol.", "(1R,5S)-3-oxabicyclo[3.3.1]nonane-5-carbinol is oxidized with sodium hydroxide and sodium hypochlorite to form (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde.", "(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carbaldehyde is purified using sodium chloride, sodium sulfate, sodium carbonate, sodium bicarbonate, and sodium borate." ] } | |
CAS RN |
2757961-36-5 |
Molecular Formula |
C9H14O2 |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
